Cas no 2228884-00-0 (2-methoxy-3-(4-methylpyridin-3-yl)propanoic acid)

• Product Name: 2-methoxy-3-(4-methylpyridin-3-yl)propanoic acid
• CAS No: 2228884-00-0
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 6423338
• PubChem ID: 165639163
• Update Time: 2025-05-20

2-methoxy-3-(4-methylpyridin-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-3-(4-methylpyridin-3-yl)propanoic acid
• EN300-1821815
• 2228884-00-0

• Inchi： 1S/C10H13NO3/c1-7-3-4-11-6-8(7)5-9(14-2)10(12)13/h3-4,6,9H,5H2,1-2H3,(H,12,13)
• InChI Key： ZVMQAAORVALTSB-UHFFFAOYSA-N
• SMILES： O(C)C(C(=O)O)CC1C=NC=CC=1C

Computed Properties

• Exact Mass: 195.08954328g/mol
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 59.4Ų

Additional information on 2-methoxy-3-(4-methylpyridin-3-yl)propanoic acid

2-Methoxy-3-(4-Methylpyridin-3-yl)Propanoic Acid: A Comprehensive Overview

The compound with CAS No. 2228884-00-0, commonly referred to as 2-methoxy-3-(4-methylpyridin-3-yl)propanoic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a methoxy group, a pyridine ring, and a propanoic acid moiety. The long-chain substituents on the pyridine ring contribute to its distinct chemical properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of 2-methoxy-3-(4-methylpyridin-3-yl)propanoic acid in drug development. Researchers have explored its ability to modulate specific biological pathways, particularly in the context of neurodegenerative diseases. The methoxy group on the molecule has been shown to enhance its bioavailability, while the pyridine ring provides a platform for further functionalization. These findings suggest that this compound could serve as a lead molecule for developing novel therapeutic agents.

In addition to its pharmaceutical applications, 2-methoxy-3-(4-methylpyridin-3-yl)propanoic acid has also been investigated for its role in materials science. Its ability to form self-assembled monolayers (SAMs) has been leveraged in the creation of advanced coatings and sensors. The propanoic acid moiety plays a crucial role in these applications by facilitating strong intermolecular interactions. Recent advancements in nanotechnology have further expanded its potential use in creating high-performance materials with tailored properties.

The synthesis of 2-methoxy-3-(4-methylpyridin-3-yl)propanoic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of the pyridine derivative, followed by the introduction of the methoxy and propanoic acid groups. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound is suitable for both laboratory and industrial applications.

From an environmental perspective, 2-methoxy-3-(4-methylpyridin-3-yl)propanoic acid exhibits favorable biodegradation characteristics. Studies have shown that it can be efficiently broken down by microbial communities under aerobic conditions, reducing its environmental footprint. This property makes it an attractive option for green chemistry initiatives and sustainable manufacturing processes.

In conclusion, 2-methoxy-3-(4-methylpyridin-3-yl)propanoic acid is a versatile compound with promising applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future innovations. As research continues to uncover its full potential, this compound is poised to make significant contributions to both scientific and industrial fields.